Rhenium sulfide (ReS2)

• IUPAC Name: bis(sulfanylidene)rhenium
• InChI: InChI=1S/Re.2S
• InChI Key: USWJSZNKYVUTIE-UHFFFAOYSA-N
• Canonical SMILES: S=[Re]=S
• Molecular Formula: ReS2
• DSSTOX Substance ID: DTXSID7065201
• Molecular Weight: 250.34 g/mol
• CAS RN: 12038-63-0

Description

Synthesis Analysis

The synthesis of ReS2 has been achieved through various methods, including direct high-temperature synthesis from elemental rhenium and sulfur. A study by Ionov et al. (2017) proposes a method of direct high-temperature synthesis, successfully obtaining ReS2 and confirming its structure through X-ray fluorescence, photoelectron spectroscopy, and IR absorption spectroscopy. The findings indicate that rhenium(IV) disulphide crystallizes in the CdI2 structural type, with rhenium in the oxidation state of four (Ionov et al., 2017).

Scientific Research Applications

1. Unique Properties and Versatility in Applications

Rhenium disulfide (ReS2) is a two-dimensional (2D) group VII transition metal dichalcogenide (TMD) with unique attributes. It has structural and vibrational anisotropy, layer-independent electrical and optical properties, and exhibits metal-free magnetism. Unlike group VI-TMDs (e.g., MoS2, MoSe2, WS2, WSe2), ReS2 shows unusual properties leading to diverse applications in electronics, catalysis, energy harvesting, and storage (Rahman, Davey, & Qiao, 2017).

2. Electrochemical Applications

ReS2, particularly in the form of ReS2/reduced graphene oxide nanocomposites, has shown potential in electrocatalysis, specifically in hydrogen evolution reaction (HER) and methanol electro-oxidation for direct methanol fuel cells (DMFCs) (Askari & Salarizadeh, 2019).

3. Anisotropic Properties

ReS2 exhibits a stable distorted 1T phase, resulting in in-plane anisotropy in material properties. This anisotropy is evident in its Raman scattering response, which can determine crystallographic orientation and layer thickness up to four layers (Chenet et al., 2015).

4. Optical Applications

The reduced crystal symmetry of ReS2 compared to other TMDs leads to anisotropic optical properties, which persist from the bulk down to the monolayer limit. It offers polarization-dependent absorption and polarized emission from band-edge optical transitions, making it a suitable material for birefringent applications with polarized direct optical transitions (Aslan et al., 2016).

5. Energy Storage Applications

In the field of energy storage, ReS2 has been explored as an anode material for sodium-ion batteries. The unique phase and weak interlayer interactions of ReS2, when confined in 2D-honeycombed carbon nanosheets, have shown excellent rate performance and ultra-stable long-term cycling (Chen et al., 2019).

6. Battery Anode Material

The adsorption and diffusion of lithium and sodium on defective ReS2 have been studied for potential use as anodes in alkali-metal-ion batteries. The presence of point defects enhances the binding of alkali-metal atoms, indicating a promising application for ReS2 in battery technologies (Mukherjee et al., 2018).

7. Photodetector Applications

ReS2 nanowires synthesized via chemical vapor deposition have been used in nanostructured photodetectors, exhibiting exceptional photoresponsivity, quantum efficiency, and detectivity. This underscores ReS2's potential in optoelectronic devices (An et al., 2018).

8. Lithium-Ion Batteries

ReS2/reduced graphene oxide (rGO) composites have been synthesized for lithium-ion batteries. Their hierarchical, interconnected architecture enhances electrolyte infiltration, electron transfer, and ionic diffusion, improving electrochemical cycling stability and rate capability (Qi et al., 2017).

Mechanism of Action

Target of Action:

Rhenium disulfide primarily interacts with its target at the atomic level. Its structure consists of layers where rhenium (Re) and sulfur (S) atoms are strongly bonded within each layer. These layers are held together by weak Van der Waals forces, allowing them to be easily peeled off from the bulk material .

Biochemical Pathways:

ReS₂ affects several biochemical pathways due to its unique properties. For instance:

• Electronic Properties : ReS₂ exhibits layer-independent electrical properties, distinct from other transition metal dichalcogenides (TMDs). These properties impact charge transport and electronic interactions within biological systems .
• Optical Properties : ReS₂ displays anisotropic optical behavior, which can influence light absorption and emission in biological environments .
• Magnetic Properties : Although ReS₂ is not inherently magnetic, its interactions with other materials may lead to emergent magnetic behavior, potentially affecting cellular processes .

Pharmacokinetics:

Understanding ReS₂’s pharmacokinetics is crucial for its potential applications:

• Absorption : ReS₂ can be synthesized through various methods, including mechanical exfoliation, chemical vapor deposition (CVD), and liquid exfoliation. Its absorption into biological systems depends on the delivery method and particle size .

Result of Action:

The molecular and cellular effects of ReS₂’s action are multifaceted:

• Biocompatibility : ReS₂ has shown promise in electronic and optoelectronic devices, energy storage, and catalytic reactions. Its effects on cell viability, proliferation, and signaling pathways need further investigation .
• Photocatalysis : ReS₂ can participate in photocatalytic reactions, potentially influencing cellular processes when exposed to light .

Safety and Hazards

When handling ReS2, it is advised to avoid dust formation, avoid breathing mist, gas or vapours, and avoid contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation.

Future Directions

ReS2 has promising applications in optoelectronics and photonics because of its distinctive anisotropic optical properties. It is anticipated that ReS2 has the potential to be equally used in parallel with isotropic TMDs from group VI for all known applications and beyond. The results open a possibility to actively and reversibly control the crystal structure of mono- and few-layer ReS2 and thus its optical and electronic properties.